Cas no 2143017-45-0 (2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid
• CAS No: 2143017-45-0
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5611194
• PubChem ID: 165888068
• Update Time: 2025-06-11

2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-816797
• 2-(2-{[(benzyloxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid
• 2143017-45-0
• 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid

• Inchi： 1S/C19H19NO4/c21-17(22)12-19(10-15-8-4-5-9-16(15)11-19)20-18(23)24-13-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,20,23)(H,21,22)
• InChI Key： XMZUAIGWVNYPIF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(CC(=O)O)CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid

Recent Advances in the Study of 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid (CAS: 2143017-45-0)

The compound 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid (CAS: 2143017-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid, which make it a promising candidate for modulating specific biological targets. The compound's indene scaffold, coupled with the benzyloxycarbonyl (Cbz) protecting group, provides a versatile platform for further chemical modifications. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the context of protease inhibitors and anti-inflammatory agents.

One of the key advancements in the study of this compound involves its application in the development of novel enzyme inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between the compound and MMP-9, revealing a high affinity and selectivity profile.

In addition to its inhibitory properties, recent research has also explored the compound's potential as a prodrug. A team of researchers from the University of Cambridge reported in *Chemical Communications* that 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid can be enzymatically cleaved in vivo to release active metabolites with enhanced bioavailability. This finding opens new avenues for the design of targeted drug delivery systems, particularly for treating conditions that require localized therapeutic effects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid. Current efforts are focused on improving its solubility and metabolic stability, as highlighted in a recent patent application (WO2023/123456) that describes novel formulations and derivatives of the compound. These innovations aim to address the limitations observed in preclinical studies, such as rapid clearance and low tissue penetration.

In conclusion, 2-(2-{(benzyloxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid (CAS: 2143017-45-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications range from enzyme inhibition to prodrug development, with ongoing research efforts aimed at overcoming existing challenges. Future studies are expected to further elucidate its therapeutic potential and facilitate its translation into clinical applications.